
Proper Disposal of Repaglinide: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Repaglinide

Cat. No.: B1680517 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

repaglinide, a nonsulfonylurea insulin secretagogue. The following procedures are designed to

ensure the safety of laboratory personnel and minimize environmental impact, aligning with

best practices for chemical and pharmaceutical waste management. Adherence to these

guidelines is crucial for maintaining a safe and compliant laboratory environment.

Hazard Identification and Classification
Repaglinide is classified as a hazardous substance with potential risks to both human health

and the environment. Safety Data Sheets (SDS) indicate that repaglinide is harmful if

swallowed and is suspected of damaging fertility or the unborn child.[1][2] Furthermore, it may

cause harm to breast-fed children.[1][2] Of significant concern for disposal is its classification

as harmful to aquatic life with long-lasting effects.[1][2]

Under the Resource Conservation and Recovery Act (RCRA), it is the responsibility of the

waste generator to determine if a chemical waste meets the criteria for hazardous waste at the

time of disposal.[3] While repaglinide is not specifically listed as a P- or U-listed hazardous

waste by the EPA, its toxicological and ecotoxicological properties necessitate careful

management as a hazardous chemical waste.
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The following step-by-step protocol should be followed for the disposal of repaglinide and its

contaminated materials in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling repaglinide waste, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation

Proper segregation of repaglinide waste is critical to ensure it is managed correctly.

Solid Repaglinide Waste:

Collect unused or expired repaglinide powder, tablets, or contaminated solids (e.g.,

weighing papers, contaminated paper towels) in a dedicated, clearly labeled, and sealed

hazardous waste container.

The container should be made of a material compatible with repaglinide and be securely

closed to prevent spills or dust formation.

Liquid Repaglinide Waste:

Solutions containing repaglinide should be collected in a separate, sealed, and clearly

labeled hazardous liquid waste container.

Do not mix repaglinide solutions with other solvent waste streams unless permitted by

your institution's hazardous waste management plan.

Contaminated Laboratory Glassware and Equipment:

Decontaminate glassware and equipment that have come into contact with repaglinide by

rinsing with an appropriate solvent (e.g., ethanol or methanol) and collecting the rinsate as
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hazardous liquid waste.

After decontamination, the glassware can be washed according to standard laboratory

procedures.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Repaglinide."

Include the date of waste accumulation.

Store the sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area away from incompatible materials.

Step 4: Disposal

DO NOT dispose of repaglinide down the drain or in the regular trash.[2] This is to prevent

the release of this environmentally harmful substance into aquatic ecosystems.

Arrange for the collection of the hazardous waste containers by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

The recommended final disposal method for repaglinide is incineration at a licensed

chemical destruction plant.[3]

Environmental Fate and Ecotoxicity Data
The following table summarizes available data on the environmental impact of repaglinide. It is

important to note that while some data is available, comprehensive environmental fate and

ecotoxicity studies for repaglinide are not widely published.
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Parameter Value Source

LogKow (Octanol-Water

Partition Coefficient)
3.97 - 5.9 PubChem, ResearchGate

Persistence in Soil (Half-life) Data not available Multiple SDS

Persistence in Water (Half-life) Data not available Multiple SDS

Bioaccumulation Potential

The high LogKow value

suggests a potential for

bioaccumulation.

Inferred from LogKow

Aquatic Toxicity
Harmful to aquatic life with

long lasting effects.

PubChem, Fisher Scientific

SDS

LC50/EC50 (Fish, Daphnia,

Algae)
Specific data not available. Multiple SDS

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of repaglinide.
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Repaglinide Disposal Workflow
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Caption: Workflow for the proper disposal of repaglinide waste in a laboratory setting.
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Repaglinide Disposal Decision Tree
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Caption: Decision tree for the appropriate handling of repaglinide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC463230010&productDescription=REPAGLINIDE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1600813.pdf
https://www.benchchem.com/product/b1680517#repaglinide-proper-disposal-procedures
https://www.benchchem.com/product/b1680517#repaglinide-proper-disposal-procedures
https://www.benchchem.com/product/b1680517#repaglinide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

